Cas no 916062-23-2 (2-Nonanone, 4-ethoxy-)

• Product Name: 2-Nonanone, 4-ethoxy-
• CAS No: 916062-23-2
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 786914
• PubChem ID: 71428756
• Update Time: 2025-04-19

2-Nonanone, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone, 4-ethoxy-
• 4-ethoxynonan-2-one
• 916062-23-2
• DTXSID60847473

• Inchi： 1S/C11H22O2/c1-4-6-7-8-11(13-5-2)9-10(3)12/h11H,4-9H2,1-3H3
• InChI Key： MDJTXFTYNKFYDJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)=O)CCCCC

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų